2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-(2-methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid
• InChI: InChI=1S/C13H17NO6S/c1-19-11-4-2-3-5-12(11)21(17,18)14-6-7-20-10(9-14)8-13(15)16/h2-5,10H,6-9H2,1H3,(H,15,16)
• InChI Key: AOMVIZIJDHXKFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1S(=O)(=O)N2CCOC(C2)CC(=O)O
• Molecular Formula: C13H17NO6S
• Molecular Weight: 315.34 g/mol

Description

2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid, also known as MSA, is an organic compound with a molecular formula of C13H19NO6S. It is a white to off-white crystalline powder that is soluble in water and organic solvents. MSA is a versatile compound that has been widely used in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. This compound has also been shown to have antitumor effects in various cancer cell lines. Additionally, this compound has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid in laboratory experiments is its versatility. It can be used as a pharmacological agent to study various biological processes, as well as a precursor in the synthesis of other biologically active compounds. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the laboratory.

Future Directions

There are several future directions for the use of 2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid in scientific research. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Additionally, this compound could be used as a tool to study the role of COX-2 in various biological processes. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
In conclusion, this compound is a versatile compound that has been widely used in scientific research. It has a unique chemical structure that allows it to modulate various biological processes, making it a valuable tool in the laboratory. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid can be synthesized through a multi-step process that involves the reaction of 2-methoxybenzenesulfonyl chloride with morpholine, followed by the addition of acetic anhydride and hydrolysis with sodium hydroxide. This method yields a high purity of this compound and has been widely adopted in the laboratory.

Scientific Research Applications

2-[4-(2-Methoxyphenyl)sulfonylmorpholin-2-yl]acetic acid has been extensively used in scientific research as a pharmacological agent due to its ability to modulate various biological processes. It has been shown to have anti-inflammatory, antitumor, and antimicrobial properties. This compound has also been used as a precursor in the synthesis of other biologically active compounds.